5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-2-(4-ethoxyphenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-2-(4-ethoxyphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C25H26N4O4/c1-3-31-20-9-5-18(6-10-20)23-27-22(17-26)25(33-23)29-15-13-28(14-16-29)24(30)19-7-11-21(12-8-19)32-4-2/h5-12H,3-4,13-16H2,1-2H3
• InChI Key: GTKOWRYWWVTICJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=C(C=C4)OCC)C#N
• Molecular Formula: C25H26N4O4
• Molecular Weight: 446.5 g/mol

Description

5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-2-(4-ethoxyphenyl)oxazole-4-carbonitrile, commonly known as EBOB, is a chemical compound that has gained significant attention in the scientific community due to its unique structure and potential applications.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Several studies have focused on the synthesis of compounds similar to 5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-2-(4-ethoxyphenyl)oxazole-4-carbonitrile and their antimicrobial activities. For instance, the synthesis of 1,2,4-triazole derivatives and their evaluation for antimicrobial activities has been a key area of research. These compounds have shown good to moderate activities against various test microorganisms, indicating their potential in antimicrobial applications (Bektaş et al., 2007).

Conformational Analyses and Molecular Docking

The study of tautomeric properties, conformations, and the mechanism behind anti-cancer properties of related compounds has been conducted using density functional theory and molecular docking. This research provides insights into the most stable states of these structures and their potential anti-cancer activities (Karayel, 2021).

Tuberculostatic Activity

Research into the tuberculostatic activity of similar compounds, such as phenylpiperazine derivatives, has revealed that these compounds exhibit varying degrees of activity against tuberculosis. Minimum inhibiting concentrations have been determined, contributing to the understanding of their potential in treating this disease (Foks et al., 2004).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of various derivatives, including 1,2,3-triazole derivatives, for possible antimicrobial agents have been explored. These studies involve characterizing the compounds and assessing their activities against bacterial and fungal strains, providing a foundation for developing new antimicrobial agents (Jadhav et al., 2017).